Cas no 3946-09-6 (Propanal, 2-hydroxy-,(2R)- (9CI))

• Product Name: Propanal, 2-hydroxy-,(2R)- (9CI)
• CAS No: 3946-09-6
• MF: C₃H₆O₂
• MW: 74.0785412788391
• CID: 296795
• PubChem ID: 329756223
• Update Time: 2025-04-19

Propanal, 2-hydroxy-,(2R)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Propanal, 2-hydroxy-,(2R)- (9CI)
• (R)-2-hydroxypropanal; (R)-lactaldehyde; (R)-Lactaldehyde; D-2-hydroxy-propionaldehyde; CHEBI:17167; Propanal, 2-hydroxy-,(2R)-; CTK4I1375; D-Lactaldehyde; D-lactaldehyde; D-2-Hydroxypropionaldehyde; (R)-2-hydroxy-propionaldehyde; AC1L976E; 3-deoxy-D-glyceraldehyde; L-Lactaldehyde;
• (2R)-2-Hydroxypropanal solution
• (R)-2-Hydroxypropionaldehyde solution
• (R)-Lactaldehyde
• UNII-MG4FU23EFD
• Propanal, 2-hydroxy-, (2R)-
• (2R)-2-hydroxypropanal
• MG4FU23EFD
• CHEBI:17167
• C00937
• Q27102246
• DTXSID80331405
• (R)-.ALPHA.-HYDROXYPROPIONALDEHYDE
• EN300-7570329
• 3946-09-6
• (R)-alpha-Hydroxypropionaldehyde
• Lactaldehyde, D-
• D-2-hydroxy-propionaldehyde
• D-2-Hydroxypropionaldehyde
• D-Lactaldehyde

• Inchi： 1S/C3H6O2/c1-3(5)2-4/h2-3,5H,1H3/t3-/m1/s1
• InChI Key： BSABBBMNWQWLLU-GSVOUGTGSA-N
• SMILES： O[C@@H](C=O)C

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 74.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 33.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.011
• Boiling Point: 121.9°Cat760mmHg
• Flash Point: 36.8°C
• PSA: 52.54
• LogP: -0.43390
• Color/Form: 1 M in H2O

Propanal, 2-hydroxy-,(2R)- (9CI) Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C